Cas no 257284-60-9 (2,4,6,8-Tetramethyl-2,4,6,8-tetrakis(3-(oxiranylmethoxy)propyl)cyclotetrasiloxane)

• Product Name: 2,4,6,8-Tetramethyl-2,4,6,8-tetrakis(3-(oxiranylmethoxy)propyl)cyclotetrasiloxane
• CAS No: 257284-60-9
• MF: C₂₈H₅₆O₁₂Si₄
• MW: 697.079053878784
• MDL: MFCD22380706
• CID: 246955
• Update Time: 2025-08-05

2,4,6,8-Tetramethyl-2,4,6,8-tetrakis(3-(oxiranylmethoxy)propyl)cyclotetrasiloxane Chemical and Physical Properties

Names and Identifiers

• Cyclosiloxanes, Me3-(2-oxiranylmethoxy)propyl
• Cyclosiloxanes,Me 3-(oxiranylmethoxy)propyl
• TETRAKISEPOXY CYCLOSILOXANE
• 2,4,6,8-Tetramethyl-2,4,6,8-tetrakis(3-(oxiranylmethoxy)propyl)cyclotetrasiloxane
• 2,4,6,8-TETRAMETHYL-2,4,6,8-TETRAKIS[3-(OXIRANYLMETHOXY)PROPYL]CYCLOTETRASILOXANE
• BLZDTVROPKIJLZ-UHFFFAOYSA-N
• Cyclotetrasiloxane,2,4,6,8-tetramethyl-2,4,6,8-tetrakis[3-(2-oxiranylmethoxy)propyl]-
• 1,3,5,7-Tetramethyl-1,3,5,7-tetrakis[3-(glycid

• MDL： MFCD22380706
• Inchi： 1S/C28H56O12Si4/c1-41(13-5-9-29-17-25-21-33-25)37-42(2,14-6-10-30-18-26-22-34-26)39-44(4,16-8-12-32-20-28-24-36-28)40-43(3,38-41)15-7-11-31-19-27-23-35-27/h25-28H,5-24H2,1-4H3
• InChI Key： BLZDTVROPKIJLZ-UHFFFAOYSA-N
• SMILES： [Si]1(C)(CCCOCC2CO2)O[Si](C)(CCCOCC2CO2)O[Si](C)(CCCOCC2CO2)O[Si](C)(CCCOCC2CO2)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• Rotatable Bond Count: 24
• Complexity: 723
• Topological Polar Surface Area: 124

2,4,6,8-Tetramethyl-2,4,6,8-tetrakis(3-(oxiranylmethoxy)propyl)cyclotetrasiloxane Security Information

• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 2,4,6,8-Tetramethyl-2,4,6,8-tetrakis(3-(oxiranylmethoxy)propyl)cyclotetrasiloxane

Comprehensive Overview of 2,4,6,8-Tetramethyl-2,4,6,8-tetrakis(3-(oxiranylmethoxy)propyl)cyclotetrasiloxane (CAS No. 257284-60-9)

2,4,6,8-Tetramethyl-2,4,6,8-tetrakis(3-(oxiranylmethoxy)propyl)cyclotetrasiloxane (CAS No. 257284-60-9) is a highly specialized organosilicon compound that has garnered significant attention in advanced material science and industrial applications. This cyclotetrasiloxane derivative is characterized by its unique molecular structure, which combines a siloxane ring with oxiranylmethoxy functional groups. These features make it a versatile intermediate for synthesizing polymers, coatings, and adhesives with exceptional thermal stability, flexibility, and chemical resistance.

In recent years, the demand for high-performance silicones and epoxy-functionalized materials has surged, driven by trends in sustainable manufacturing and green chemistry. Researchers and engineers frequently search for compounds like 257284-60-9 to address challenges in UV-curable coatings, electronic encapsulation, and composite materials. Its ability to form cross-linked networks under mild conditions aligns with the growing emphasis on energy-efficient curing processes, a hot topic in material innovation.

The tetramethyl-tetrakis structure of this compound provides a balanced combination of reactivity and stability, making it suitable for tailored polymer architectures. Industries such as automotive, aerospace, and renewable energy leverage its properties to enhance the durability of protective coatings and sealants. Additionally, its compatibility with nanofillers and hybrid materials has sparked interest in nanotechnology applications, where precise control over material properties is critical.

From a synthetic perspective, 2,4,6,8-Tetramethyl-2,4,6,8-tetrakis(3-(oxiranylmethoxy)propyl)cyclotetrasiloxane is often synthesized via hydrosilylation reactions, a well-established method in organosilicon chemistry. The oxirane rings in its structure enable further functionalization, allowing chemists to design customizable macromolecules for specific end-use requirements. This adaptability is particularly valuable in 3D printing resins and bio-compatible materials, where precision and performance are paramount.

Environmental and regulatory considerations also play a role in the adoption of this compound. Unlike traditional solvents or additives, 257284-60-9 aligns with low-VOC formulations, addressing concerns about air quality and workplace safety. Its potential for use in water-based systems further enhances its appeal in eco-friendly product development, a key focus for modern industries.

In summary, 2,4,6,8-Tetramethyl-2,4,6,8-tetrakis(3-(oxiranylmethoxy)propyl)cyclotetrasiloxane (CAS No. 257284-60-9) represents a cutting-edge solution for high-performance material design. Its multifaceted applications, from advanced adhesives to next-generation composites, underscore its importance in both research and industrial settings. As innovation continues to drive demand for functionalized silicones, this compound is poised to remain at the forefront of material science breakthroughs.